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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169984

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) to help researchers, scientists, and drug development professionals improve
the accuracy of their Topaz particle picking experiments.

Frequently Asked Questions (FAQS)

Q1: My initial Topaz picking results contain a lot of junk and false positives. What is the most
critical factor to improve accuracy?

Al: The single most important factor for accurate Topaz particle picking is the quality of your
training data.[1][2] Topaz learns to pick what you train it on, so if your initial training set
contains junk, ice contamination, or poorly centered particles, the model will learn to pick these
as well.[3]

Troubleshooting Steps:

e Manual Curation: Manually inspect and curate your initial particle picks.[1][2][4] It is better to
have a smaller, high-quality training set than a large, noisy one.[1] Aim to select particles that
are well-centered and represent different views.[3]

« |terative Refinement: A highly effective strategy is to perform an initial round of picking,
followed by 2D classification.[5] Select the best 2D class averages that clearly show your
particle and use the particles from these classes to retrain your Topaz model.[5][6] This
iterative process significantly enhances picking accuracy.[5]
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» Denoising for Manual Picking: Manually picking from denoised micrographs can make it
easier to identify true particles.[3] However, it is recommended to train and extract from the

raw micrographs.[3]
Q2: How do | choose the optimal values for the various Topaz training parameters?

A2: Several parameters are crucial for successful Topaz training. The most important ones are
the Expected number of particles, Downsampling factor, and Training radius.[3][7]

Parameter Optimization Guide:
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Parameter

Recommendation

Rationale

Expected Number of Particles

Provide a reasonably accurate
estimate of the average
number of true particles per
micrograph in your training set.

[2]7]

This parameter is critical for
Topaz to perform well. An
inaccurate value can
negatively impact the model's
learning.[7] You can use the
Topaz Cross Validation job in
CryoSPARC to optimize this
value.[7][8]

Downsampling Factor

Downsampling to
approximately 4-8 A per pixel
generally works well.[9] For
larger particles, a higher
downsampling factor (e.g., 16)
can be used to speed up
processing.[3] For smaller
particles, a lower factor (e.g.,
4) may be better.[3]

Downsampling reduces the
computational load and can
improve model performance by
focusing on lower-resolution

features.[7]

Training Radius

A small radius of 1, 2, or 3
pixels usually works best,

regardless of the particle size.

[3]

This parameter defines the
area around a labeled particle
coordinate that is treated as a
positive example. A smaller
radius provides more precise

labels to the neural network.

Learning Rate

The default value is often a
good starting point. Higher
values can speed up training
but may prevent the model
from reaching the optimal

accuracy.[7]

This determines the step size
at which the model updates its

weights during training.[7]

Number of Epochs

While the default is 10, training
for more epochs (e.g., 30) can
sometimes improve results,
especially for complex
datasets.[8][10] Topaz will

An epoch represents one full
pass through the entire training

dataset.
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automatically save the model
from the epoch with the

highest precision.[7]

Q3: Topaz is picking particles that are too close together or overlapping. How can this be
resolved?

A3: Overlapping picks are a common issue, particularly in micrographs with densely packed
particles. This can be addressed by adjusting the Extraction radius.[5]

Troubleshooting Steps:

o Set Extraction Radius: During the topaz extract step, set the --radius parameter to the radius
of your particle in pixels on the downsampled micrographs.[5][9] For elongated particles,
using the radius of the longest axis can help prevent overlapping picks.[3][5] For irregularly
shaped particles in crowded areas, using the short-axis radius might be more effective.[3][5]

e Non-Maximum Suppression: Topaz uses a non-maximum suppression algorithm to select
the highest-scoring picks within a given radius and remove nearby, lower-scoring candidates.
[6][11] Adjusting the extraction radius directly influences this process.

Q4: Should I use the pre-trained Topaz models?

A4: Yes, using pre-trained models is highly recommended.[9] They can significantly reduce the
training time required.[9] Even when you train your own model, initializing from a pre-trained
model is the default and preferred behavior as it can lead to better results with fewer training
steps.[9]

Q5: How can | reduce the number of false positives in my final particle set?

A5: Topaz assigns a score to each picked particle, and you can adjust the picking threshold to
be more stringent and exclude lower-scoring particles, which are more likely to be false
positives.[5][12]

Troubleshooting Steps:
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» Adjust Picking Threshold: After an initial picking run, you can inspect the results and re-run
the extraction with a higher score threshold to obtain a cleaner particle set.[5][13]

» Precision-Recall Curve: The topaz precision_recall_curve command can help you choose an
optimal score threshold by evaluating the trade-off between precision and recall on a held-
out set of micrographs.[11]

Experimental Protocols
Protocol 1: Iterative Topaz Model Training for Improved Accuracy

This protocol describes an iterative workflow to refine Topaz particle picking by retraining the
model with high-quality particles selected after 2D classification.

Initial Particle Picking:

o Manually pick a small, representative set of particles (e.g., 500-2000) from a subset of
your best micrographs.[2][14] Alternatively, use a blob or template picker for the initial
selection.[2]

Train Initial Topaz Model:

o Use the initial particle picks to train a Topaz model. It is recommended to start with a pre-
trained model for initialization.[9]

Extract Particles:

o Use the trained model to pick particles from your entire dataset or a large subset.

2D Classification:

o Extract the picked particles and perform 2D classification in a program like CryoSPARC or
RELION.[15]

Select High-Quality Classes:

o Carefully inspect the 2D class averages and select only the classes that show clear, high-
resolution views of your particle.
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e Retrain Topaz Model:

o Use the particles from the selected high-quality 2D classes as the new training set to

retrain your Topaz model.[5]
e Final Particle Extraction:

o Use this new, refined model to pick particles from your entire dataset. This will yield a
much cleaner and more accurate set of particle coordinates.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://www.benchchem.com/pdf/Topaz_Particle_Picking_Refinement_in_RELION_A_Technical_Support_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Initial Picking & Training

1. Initial Picking
(Manual, Blob, or Template)

2. Train Initial
Topaz Model

3. Extract Particles

1
Particle Coordinates

Refinement Cycle

4. 2D Classification

Optional: Further Iteration

5. Select High-Quality
Classes

6. Retrain Topaz Mode| ghaletel

7. Final Particle
Extraction

High-Accuracy
Particle Set

Click to download full resolution via product page

Caption: Iterative workflow for refining Topaz particle picking accuracy.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1169984?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Problem:
Low Picking Accuracy

Issue: Overlapping Particles

Issue: Excessive Junk/False Positives

Issue: Missin%'Real Particles

Is the extraction radius
set correctly?

Is the training data
manually curated and clean?

Is the picking threshold
too high?

Solution: Solution: Solution: Solution:
Manually curate training picks. Use iterative retraining with Set extraction radius to the Lower the score threshold
Remove junk particles. particles from good 2D classes. particle's radius (or major axis). during extraction.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common Topaz picking issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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